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Abstract
This technical guide provides a comprehensive overview of the spectroscopic properties of the

monoazo dye, Acid Yellow 61 (C.I. 18968). Due to the limited availability of specific published

quantitative spectroscopic data for Acid Yellow 61, this guide utilizes data from the structurally

similar and well-characterized Acid Yellow 17 as a representative analogue to illustrate the

dye's expected spectroscopic behavior. This document outlines the fundamental principles of

UV-Visible absorption and fluorescence spectroscopy and provides detailed, generalized

experimental protocols for the characterization of such dyes. Furthermore, this guide includes

key identification and safety information for Acid Yellow 61 to ensure its proper handling and

use in a research environment.

Introduction to Acid Yellow 61
Acid Yellow 61, identified by the CAS number 12217-38-8 and Colour Index number 18968, is

a synthetic organic compound belonging to the single azo class of dyes.[1] It presents as a

yellow powder that is soluble in water.[1][2] Its primary applications are in the dyeing of wool,

silk, and polyamide fibers, as well as in the coloring of leather.[3][4] While some sources
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indicate that Acid Yellow 61 is a fluorescent dye, specific quantitative data on its photophysical

properties are not readily available in published literature.

Chemical and Physical Properties
A summary of the key identification and physical properties of Acid Yellow 61 is presented in

Table 1.

Table 1: Chemical and Physical Properties of Acid Yellow 61

Property Value Reference(s)

Chemical Name

Benzenesulfonic acid, 2,5-

dichloro-4-[4,5-dihydro-3-

methyl-5-oxo-4-[[2-

[(ethylphenylamino)sulfonyl]ph

enyl]azo]-1H-pyrazol-1-yl]-,

sodium salt

[5]

C.I. Name Acid Yellow 61 [1][6]

C.I. Number 18968 [1][4][6]

CAS Number 12217-38-8 [1][4][6]

Molecular Formula C₂₄H₂₀Cl₂N₅NaO₆S₂ [1][4][6]

Molecular Weight 632.47 g/mol [1][4][6]

Appearance Yellow Powder [1][2]

Solubility Soluble in water [1][2]

Spectroscopic Characterization
The spectroscopic properties of a dye are fundamental to understanding its color, photostability,

and potential applications in various scientific fields. The key techniques for characterizing dyes

like Acid Yellow 61 are UV-Visible (UV-Vis) absorption spectroscopy and fluorescence

spectroscopy.
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UV-Visible Absorption Spectroscopy
UV-Vis spectroscopy measures the absorption of light in the ultraviolet and visible regions of

the electromagnetic spectrum. The wavelength of maximum absorption (λmax) corresponds to

the energy required to promote an electron from the ground state to an excited state. For azo

dyes, these absorptions are typically due to π → π* and n → π* electronic transitions within the

chromophore.

Fluorescence Spectroscopy
Fluorescence is the emission of light by a substance that has absorbed light or other

electromagnetic radiation. After a molecule absorbs energy and is promoted to an excited

electronic state, it can return to the ground state by emitting a photon. The emitted light is of a

longer wavelength (lower energy) than the absorbed light, a phenomenon known as the Stokes

shift. The fluorescence emission spectrum provides the wavelength of maximum emission

(λem).

Representative Spectroscopic Data (Analogue: Acid
Yellow 17)
Due to the absence of specific quantitative spectroscopic data for Acid Yellow 61 in the

literature, this section presents data for Acid Yellow 17, a structurally related monoazo dye, to

serve as a representative example.

Table 2: Spectroscopic Properties of Representative Analogue (Acid Yellow 17)
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Parameter Wavelength (nm)
Transition
Assignment

Reference(s)

UV-Vis Absorption

Maxima (λmax)
224 π → π* (primary) [1]

254 π → π* (secondary) [1]

400 n → π* [1][6]

Fluorescence

Emission Maxima

(λem)

295 - [1]

306 - [1]

412 - [1]

437 - [1]

Another related compound, Acid Yellow 23 (Tartrazine), has a maximum absorption wavelength

(λmax) of approximately 428 nm.[7]

Experimental Protocols
The following sections provide detailed, generalized methodologies for the spectroscopic

analysis of acid dyes like Acid Yellow 61.

General Workflow for Spectroscopic Analysis
The general workflow for the spectroscopic characterization of a dye involves sample

preparation, instrument setup, data acquisition, and data analysis.
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Sample Preparation

Data Acquisition

Data Analysis

Weigh Dye Sample

Prepare Stock Solution
(e.g., in deionized water)

Perform Serial Dilutions
to Working Concentrations

Instrument Setup &
Calibration (Blank)

Measure UV-Vis
Absorption Spectrum

Measure Fluorescence
Excitation & Emission Spectra

Determine λmax
and Absorbance Determine λex and λem

Calculate Molar Absorptivity (ε)
(if concentration is known) Calculate Stokes Shift Determine Quantum Yield

(optional, requires standard)

Click to download full resolution via product page

A diagram illustrating the general workflow for the spectroscopic analysis of a fluorescent dye.
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Protocol for UV-Visible Spectroscopy
Materials and Instrumentation:

Acid Yellow 61 powder

Deionized water or other appropriate solvent

Volumetric flasks and pipettes

Quartz cuvettes (1 cm path length)

Dual-beam UV-Vis spectrophotometer

Procedure:

1. Stock Solution Preparation: Accurately weigh a small amount of Acid Yellow 61 and

dissolve it in a known volume of deionized water in a volumetric flask to prepare a stock

solution of known concentration (e.g., 10⁻³ M).

2. Working Solution Preparation: Perform serial dilutions of the stock solution to prepare a

series of working solutions with concentrations in the range of 10⁻⁶ to 10⁻⁵ M.

3. Instrument Setup: Turn on the spectrophotometer and allow the lamps to warm up. Set the

desired wavelength range for scanning (e.g., 200-800 nm).

4. Blank Measurement: Fill a quartz cuvette with the solvent (deionized water) and place it in

both the sample and reference holders of the spectrophotometer. Run a baseline

correction or "zero" the instrument.

5. Sample Measurement: Empty the sample cuvette, rinse it with one of the working

solutions, and then fill it with the same solution. Place the cuvette in the sample holder and

record the absorption spectrum.

6. Repeat: Repeat the measurement for all working solutions.

7. Data Analysis: From the spectra, determine the wavelength(s) of maximum absorbance

(λmax). If a series of concentrations were used, a calibration curve of absorbance vs.
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concentration can be plotted to determine the molar absorptivity (ε) according to the Beer-

Lambert law (A = εbc).

Protocol for Fluorescence Spectroscopy
Materials and Instrumentation:

Acid Yellow 61 solutions (prepared as for UV-Vis)

Quartz fluorescence cuvettes (1 cm path length, four polished sides)

Spectrofluorometer

Procedure:

1. Instrument Setup: Turn on the spectrofluorometer and allow the lamp to stabilize.

2. Blank Measurement: Fill a cuvette with the solvent and record its emission spectrum to

check for any background fluorescence.

3. Excitation Spectrum: Place a dilute solution of Acid Yellow 61 in the sample holder. Set

the emission monochromator to the expected λem (if known from a preliminary scan) and

scan a range of excitation wavelengths. The resulting spectrum will show the wavelengths

of light that are most effective at exciting the dye, with the peak being the excitation

maximum (λex).

4. Emission Spectrum: Set the excitation monochromator to the λex determined in the

previous step (or the λmax from the UV-Vis spectrum). Scan a range of emission

wavelengths, starting from a wavelength slightly longer than the excitation wavelength.

The resulting spectrum will show the fluorescence emission profile, and the peak will be

the emission maximum (λem).

5. Data Analysis: Identify the λex and λem from the spectra. The Stokes shift can be

calculated as the difference between λem and λex (or λmax).

Safety and Handling
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A Safety Data Sheet (SDS) for a similar monoazo dye, "Acid Dye Sun Yellow," indicates that

these types of dyes may be harmful if swallowed.[8][9] It is recommended to wear protective

gloves, clothing, and eye protection when handling Acid Yellow 61.[8][9] Avoid creating dust

and ensure thorough washing after handling.[8][9] In case of eye contact, rinse cautiously with

water for several minutes.[8][9] If on skin, wash with plenty of soap and water.[8][9]

Conclusion
This technical guide provides a foundational understanding of the spectroscopic properties of

Acid Yellow 61, supplemented with representative data from a closely related analogue, Acid

Yellow 17. The detailed experimental protocols offer a practical framework for researchers to

conduct their own spectroscopic analysis of this and similar dyes. Accurate characterization of

the UV-Vis absorption and fluorescence properties is crucial for the effective application of Acid
Yellow 61 in scientific research and industrial processes. It is recommended that researchers

perform their own spectroscopic measurements to obtain precise data for their specific

experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Properties of Acid Yellow 61: An In-depth
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622547/docs#spectroscopic-properties-of-acid-
yellow-61-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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